Cas no 142247-38-9 (N-Boc-4-Piperidin-4-yl-butyric Acid)

• Product Name: N-Boc-4-Piperidin-4-yl-butyric Acid
• CAS No: 142247-38-9
• MF: C₁₄H₂₅NO₄
• MW: 271.352604627609
• MDL: MFCD04114965
• CID: 64713
• PubChem ID: 10400987
• Update Time: 2025-05-21

N-Boc-4-Piperidin-4-yl-butyric Acid Chemical and Physical Properties

Names and Identifiers

• 4-(1-(tert-Butoxycarbonyl)piperidin-4-yl)butanoic acid
• 4-(1-Boc-piperidin-4-yl)butanoic acid
• N-Boc-4-piperidinebutanoic Acid
• 4-(1-BOC-PIPERIDINE-4-YL)-BUTANOIC ACID
• N-Boc-(4-piperidin-4-yl)butyric acid
• N-Boc-4-piperidin-4-yl-butyric acid
• 4-[1-[(2-methylpropan-2-yl)oxycarbonyl]piperidin-4-yl]butanoic acid
• 4-(1-boc-piperidin-4-yl)-butanoic acid
• 1-boc-4-(3-carboxy-propyl)-piperidine
• 4-(3-carboxy-propyl)-piperidine-1-carboxylic acid tert-butyl ester
• 4-PIPERIDINEBUTANOIC ACID, 1-[(1,1-DIMETHYLETHOXY)CARBONYL]-
• 4-[1-(tert-butoxycarbonyl)piperidin-
• CS-W003175
• 4-(1-(tert-butoxycarbonyl)piperidin-4-yl)butanoicacid
• MFCD04114965
• AC-6323
• DTXSID30439344
• 4-(3-carboxypropyl)piperidine-1-carboxylic acid tert-butyl ester
• 1-Boc-4-piperidinebutanoic acid
• 4-{1-[(tert-butoxy)carbonyl]piperidin-4-yl}butanoic acid
• J-523488
• 142247-38-9
• SCHEMBL544238
• AB19345
• EN300-1877290
• FT-0643340
• A13703
• 4-(N-BOC-4-piperidyl)butanoic acid
• 4-(1-(tert-butoxycarbonyl)piperidin-4-yl)butanoic acid;N-BOC-4-PIPERIDIN-4-YL-BUTYRIC ACID
• OAFRZYWOCMCWMM-UHFFFAOYSA-N
• AKOS015837027
• 4-(1-t-butyloxycarbonyl-4-piperidyl)butanoic acid
• SY021793
• 4-[1-(tert-butoxycarbonyl)piperidin-4-yl]butanoic acid
• AMY21110
• DS-16296
• DB-042617
• N-Boc-4-Piperidin-4-yl-butyric Acid

• MDL： MFCD04114965
• Inchi： 1S/C14H25NO4/c1-14(2,3)19-13(18)15-9-7-11(8-10-15)5-4-6-12(16)17/h11H,4-10H2,1-3H3,(H,16,17)
• InChI Key： OAFRZYWOCMCWMM-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1CCC(CCCC(=O)O)CC1)=O

Computed Properties

• Exact Mass: 271.17800
• Monoisotopic Mass: 271.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 314
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 66.8
• XLogP3: 2.3

Experimental Properties

• Color/Form: White to Yellow Solid
• Boiling Point: 399.7°C at 760 mmHg
• PSA: 66.84000
• LogP: 2.82630

N-Boc-4-Piperidin-4-yl-butyric Acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P301+P312+P330
• HazardClass：IRRITANT
• Storage Condition：Sealed in dry,2-8°C

Additional information on N-Boc-4-Piperidin-4-yl-butyric Acid

N-Boc-4-Piperidin-4-yl-butyric Acid: A Comprehensive Overview

The compound with CAS No. 142247-38-9, known as N-Boc-4-Piperidin-4-yl-butyric Acid, is a significant molecule in the field of organic chemistry and drug discovery. This compound is characterized by its unique structure, which combines a piperidine ring with a butyric acid moiety, protected by a tert-butoxycarbonyl (Boc) group. The Boc group serves as a protective group for the amine functionality, making it easier to handle during synthesis and purification processes.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of N-Boc-4-Piperidin-4-yl-butyric Acid. Researchers have employed various strategies, including ring-closing metathesis and peptide coupling techniques, to construct this molecule. The use of microwave-assisted synthesis has further streamlined the process, reducing reaction times and improving yields. These methods have been extensively documented in recent studies published in high-impact journals such as *Journal of Organic Chemistry* and *Organic Letters*.

The structural features of N-Boc-4-Piperidin-4-yl-butyric Acid make it an attractive candidate for various applications. In the pharmaceutical industry, this compound is being explored as a potential lead molecule for drug development. Its piperidine ring contributes to its bioavailability and pharmacokinetic properties, while the butyric acid moiety enhances its ability to interact with biological targets such as enzymes and receptors.

One of the most promising applications of N-Boc-4-Piperidin-4-yl-butyric Acid lies in its potential as a precursor for peptide-based drugs. By incorporating this compound into peptide sequences, researchers can design molecules with improved stability and efficacy. Recent studies have demonstrated that peptides derived from N-Boc-4-Piperidin-4-yl-butyric Acid exhibit potent inhibitory activity against key enzymes involved in neurodegenerative diseases such as Alzheimer's and Parkinson's.

In addition to its pharmaceutical applications, N-Boc-4-Piperidin-4-yl-butyric Acid has shown potential in materials science. Its unique structure allows for the formation of self-assembled monolayers (SAMs) on various surfaces, which can be used in biosensor development and nanotechnology. Researchers at leading institutions such as Stanford University and MIT have reported breakthroughs in using this compound to create highly sensitive biosensors for detecting biomolecules such as DNA and proteins.

The latest research on N-Boc-4-Piperidin-4-yl-butyric Acid has also focused on its green chemistry applications. Scientists are exploring methods to synthesize this compound using environmentally friendly catalysts and solvents. For instance, the use of enzyme-catalyzed reactions has been proposed as a sustainable alternative to traditional synthetic methods. These advancements align with global efforts to promote eco-friendly practices in chemical manufacturing.

Furthermore, the study of N-Boc-4-Piperidin-4-yl-butyric Acid has contributed significantly to our understanding of stereochemistry and conformational analysis. Researchers have utilized advanced computational tools such as molecular dynamics simulations to investigate the compound's conformational flexibility and its impact on biological activity. These insights have paved the way for the design of more effective drug candidates with optimized pharmacokinetic profiles.

In conclusion, N-Boc-4-Piperidin-4-yllbutyric Acid (CAS No. 142247389) is a versatile compound with immense potential across multiple disciplines. Its unique structure, combined with cutting-edge synthetic methods and applications in drug discovery and materials science, positions it as a key molecule in modern chemistry research. As ongoing studies continue to uncover new properties and uses for this compound, its significance in both academic and industrial settings is expected to grow further.